N-(2-aminoethyl)-3-nitrobenzene-1-sulfonamide

• IUPAC Name: N-(2-aminoethyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C8H11N3O4S/c9-4-5-10-16(14,15)8-3-1-2-7(6-8)11(12)13/h1-3,6,10H,4-5,9H2
• InChI Key: VXLJBBFEKRGFEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCCN)[N+](=O)[O-]
• Molecular Formula: C8H11N3O4S
• Molecular Weight: 245.26 g/mol

Description

“N-(2-Aminoethyl)-3-aminopropyltrimethoxysilane” is a compound used for synthesis. It’s an organic building block.

Synthesis Analysis

The synthesis of Schiff base modified silanes involves the condensation reaction of N-(2-aminoethyl)-3-aminopropyltrimethoxysilane with compounds containing a carbonyl group.

Molecular Structure Analysis

The molecular structure of related compounds involves a benzene ring fused to a pyridine ring forming benzo[c]pyridine.

Chemical Reactions Analysis

The reaction of the protonated –NH3+ group in APMDS with formaldehyde forms a Schiff base.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds can vary. For example, “N-(2-Aminoethyl)-1-aziridineethanamine” has a molecular weight of 129.207 and a chemical formula of C6H15N3.

Mechanism of Action

In some applications, N-(2-Aminoethyl)-1-aziridineethanamine binding to ACE2 may lead to a conformational change in ACE2, shifting the residues that would bind SARS-CoV S-glycoprotein, preventing viral attachment and entry.

Safety and Hazards

Safety data sheets suggest that compounds like “N-(2-Aminoethyl)glycine” can cause serious eye irritation and should be handled with personal protective equipment.

Future Directions

The use of compounds like “N-(2-aminoethyl)-3-aminopropyltrimethoxysilane” in the preparation of adsorbent materials with high formaldehyde adsorption capacity for air purification has been suggested.